Cas no 2229324-42-7 (5-(1H-imidazol-4-yl)thiophene-3-carbonitrile)

• Product Name: 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile
• CAS No: 2229324-42-7
• MF: C₈H₅N₃S
• MW: 175.210399389267
• CID: 5791533
• PubChem ID: 165669991
• Update Time: 2025-06-14

5-(1H-imidazol-4-yl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile
• 2229324-42-7
• EN300-1756179

• Inchi： 1S/C8H5N3S/c9-2-6-1-8(12-4-6)7-3-10-5-11-7/h1,3-5H,(H,10,11)
• InChI Key： GHKDPQOQBJUEDB-UHFFFAOYSA-N
• SMILES： S1C=C(C#N)C=C1C1=CN=CN1

Computed Properties

• Exact Mass: 175.02041835g/mol
• Monoisotopic Mass: 175.02041835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 80.7Ų

Additional information on 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile

Recent Advances in the Study of 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile (CAS: 2229324-42-7)

The compound 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile (CAS: 2229324-42-7) has recently emerged as a promising scaffold in medicinal chemistry, particularly in the development of kinase inhibitors and targeted therapies. This heterocyclic compound combines the structural features of imidazole and thiophene rings with a nitrile functional group, offering unique opportunities for drug discovery and optimization. Recent studies have explored its potential as a key intermediate or active pharmaceutical ingredient (API) in various therapeutic areas, including oncology, inflammation, and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile exhibit potent inhibitory activity against JAK family kinases, with particular selectivity for JAK3. The researchers utilized structure-activity relationship (SAR) analysis to optimize the compound's pharmacokinetic properties while maintaining its high binding affinity (IC50 values in the low nanomolar range). These findings suggest potential applications in autoimmune disorders where JAK signaling plays a crucial role.

In the field of oncology, recent preclinical studies have investigated the compound's ability to modulate the tumor microenvironment. Research groups have reported that 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile derivatives can effectively inhibit angiogenesis by targeting vascular endothelial growth factor receptors (VEGFRs). Molecular docking studies reveal that the compound's unique spatial configuration allows for optimal interaction with the ATP-binding pocket of these receptors, making it a promising candidate for further development as an anti-angiogenic agent.

The synthetic accessibility of 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile has also been a focus of recent research. A 2024 publication in Organic Process Research & Development described an improved synthetic route (CAS: 2229324-42-7) that achieves higher yields (85-90%) and better purity (>99%) compared to previous methods. This advancement is particularly significant for scaling up production while maintaining cost-effectiveness, addressing one of the key challenges in translating promising compounds into viable drug candidates.

Emerging research has also explored the compound's potential in combating antimicrobial resistance. Preliminary studies indicate that certain derivatives of 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile show activity against drug-resistant bacterial strains, possibly through inhibition of bacterial efflux pumps. While these findings are still in early stages, they open new avenues for developing novel antibiotics in an era of increasing antimicrobial resistance.

From a drug metabolism perspective, recent pharmacokinetic studies have provided valuable insights into the compound's absorption, distribution, metabolism, and excretion (ADME) properties. The presence of both the imidazole and nitrile moieties appears to contribute to favorable metabolic stability while allowing for structural modifications to optimize bioavailability. These characteristics make 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile a versatile scaffold for further medicinal chemistry optimization.

Looking forward, the compound's unique chemical structure and demonstrated biological activities suggest it will continue to be an important focus of research in chemical biology and drug discovery. Several pharmaceutical companies have included derivatives of 5-(1H-imidazol-4-yl)thiophene-3-carbonitrile in their development pipelines, particularly for inflammatory and oncological indications. As research progresses, we anticipate seeing more clinical data emerge regarding the therapeutic potential of this promising chemical entity.